Cas no 1339904-96-9 (4-(2,6-dichlorophenyl)butan-1-amine)

• Product Name: 4-(2,6-dichlorophenyl)butan-1-amine
• CAS No: 1339904-96-9
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 6505989
• PubChem ID: 64210635
• Update Time: 2025-06-09

4-(2,6-dichlorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichlorophenyl)butan-1-amine
• EN300-1985016
• 1339904-96-9
• AKOS013531121

• Inchi： 1S/C10H13Cl2N/c11-9-5-3-6-10(12)8(9)4-1-2-7-13/h3,5-6H,1-2,4,7,13H2
• InChI Key： SNQGSFMZEYDFFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCCCN)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(2,6-dichlorophenyl)butan-1-amine

Introduction to 4-(2,6-dichlorophenyl)butan-1-amine (CAS No. 1339904-96-9)

4-(2,6-dichlorophenyl)butan-1-amine, with the CAS number 1339904-96-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a butylamine moiety attached to a dichlorophenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for both academic research and industrial development.

The chemical formula of 4-(2,6-dichlorophenyl)butan-1-amine is C₁₀H₁₁Cl₂N, and its molecular weight is approximately 220.1 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and reduction processes. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the context of pharmaceutical research, 4-(2,6-dichlorophenyl)butan-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these enzymes without affecting other cellular processes makes 4-(2,6-dichlorophenyl)butan-1-amine a valuable candidate for further drug development.

Beyond its pharmaceutical applications, 4-(2,6-dichlorophenyl)butan-1-amine has also been investigated for its potential use in materials science. Its unique chemical structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in the creation of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The physical properties of 4-(2,6-dichlorophenyl)butan-1-amine, including its solubility and stability under various conditions, have been extensively studied. It is generally soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited, which can be an important consideration in both laboratory and industrial settings. The compound is stable under standard storage conditions but may require protection from light and moisture to maintain its integrity over extended periods.

In terms of safety and handling, while 4-(2,6-dichlorophenyl)butan-1-amine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation in the work area.

The environmental impact of 4-(2,6-dichlorophenyl)butan-1-amine has also been a topic of interest. Studies have shown that it does not pose significant environmental risks when used responsibly and disposed of according to established guidelines. However, ongoing research is being conducted to further understand its long-term effects on ecosystems.

In conclusion, 4-(2,6-dichlorophenyl)butan-1-amine (CAS No. 1339904-96-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.